![molecular formula C17H15F2N3S B4599254 4-ethyl-3-[(4-fluorobenzyl)thio]-5-(4-fluorophenyl)-4H-1,2,4-triazole](/img/structure/B4599254.png)
4-ethyl-3-[(4-fluorobenzyl)thio]-5-(4-fluorophenyl)-4H-1,2,4-triazole
Overview
Description
4-ethyl-3-[(4-fluorobenzyl)thio]-5-(4-fluorophenyl)-4H-1,2,4-triazole is a useful research compound. Its molecular formula is C17H15F2N3S and its molecular weight is 331.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 331.09547499 g/mol and the complexity rating of the compound is 358. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Structural and Synthesis Studies
Research on derivatives of 1,2,4-triazole, such as 4-ethyl-3-[(4-fluorobenzyl)thio]-5-(4-fluorophenyl)-4H-1,2,4-triazole, often focuses on their synthesis and structural analysis. These compounds have been synthesized through various chemical reactions, showcasing their potential in creating a wide array of chemically active molecules for further biological and pharmacological studies. For example, studies involving the synthesis of triazole derivatives through microwave-assisted methods have demonstrated the efficiency of this approach in producing compounds with potential antimicrobial, antilipase, and antiurease activities (Başoğlu et al., 2013). Additionally, the structural elucidation of these compounds, including their crystal structures, provides insight into their chemical properties and potential interactions with biological molecules (Zhou et al., 2007).
Biological Activity Investigations
Several studies have investigated the biological activities of 1,2,4-triazole derivatives, focusing on their antimicrobial, anticonvulsant, and anticancer properties. For instance, derivatives have been evaluated for their antifungal and apoptotic effects against various Candida species, showing significant potential as antifungal agents with low toxicity towards healthy cells (Çavușoğlu et al., 2018). Additionally, new 1-(4-fluorobenzoyl)-4-substituted-thiosemicarbazide and 5-(4-fluorophenyl)-4-substituted-2,4-dihydro-3H-1,2,4-triazole-3-thione derivatives have been synthesized and tested for their antimycobacterial and anticonvulsant activities, revealing a range of activities that highlight the therapeutic potential of these compounds (Gülerman et al., 1997).
Chemical Interaction and Mechanism Studies
The interaction mechanisms of 1,2,4-triazole derivatives with biological targets have also been a subject of research, aiming to understand the underlying mechanisms of their biological activities. This includes studies on the molecular stabilities, conformational analyses, and molecular docking studies to evaluate the interactions of these compounds with enzymes or receptors, providing insights into their potential as drug candidates (Karayel, 2021).
Properties
IUPAC Name |
4-ethyl-3-(4-fluorophenyl)-5-[(4-fluorophenyl)methylsulfanyl]-1,2,4-triazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15F2N3S/c1-2-22-16(13-5-9-15(19)10-6-13)20-21-17(22)23-11-12-3-7-14(18)8-4-12/h3-10H,2,11H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CAQDZHCAPQSFFZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=NN=C1SCC2=CC=C(C=C2)F)C3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15F2N3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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